![molecular formula C19H15F2N3OS B2446309 N-(3,4-difluorophenyl)-2-((6-(o-tolyl)pyridazin-3-yl)thio)acetamide CAS No. 922887-12-5](/img/structure/B2446309.png)
N-(3,4-difluorophenyl)-2-((6-(o-tolyl)pyridazin-3-yl)thio)acetamide
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Description
N-(3,4-difluorophenyl)-2-((6-(o-tolyl)pyridazin-3-yl)thio)acetamide, also known as DFP-10825, is a small molecule that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of pyridazine-based compounds and has been shown to possess a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-diabetic properties.
Scientific Research Applications
Synthesis of Heterocyclic Compounds : This compound has been used in the synthesis of novel heterocyclic compounds. For example, Al-Afaleq and Abubshait (2001) demonstrated its use in the preparation of pyrazolo[3,4-d]-pyrimidines, which are expected to possess considerable chemical and pharmacological activities (Eljazi I. Al-Afaleq & S. Abubshait, 2001).
Creation of Pyridazine Derivatives : It has been instrumental in the creation of pyridazine derivatives, as shown by Khalifa (1990), who synthesized various derivatives with potential chemical significance (F. A. Khalifa, 1990).
Antimicrobial Activity : In a study by Fahim and Ismael (2019), derivatives of this compound displayed good antimicrobial activity, highlighting its potential in medicinal chemistry (Asmaa M. Fahim & Eman H. I. Ismael, 2019).
Applications in Dye-Sensitized Solar Cells (DSSCs) : A study by Mary et al. (2020) investigated its derivatives for use in DSSCs, finding them to show good light harvesting efficiency and potential as photosensitizers (Y. Mary et al., 2020).
Synthesis of N-(6-Arylbenzo[d]thiazole-2-acetamide Derivatives : Gull et al. (2016) explored its use in synthesizing N-(6-arylbenzo[d]thiazol-2-yl)acetamides, which showed significant urease inhibition, highlighting a potential application in biochemistry (Y. Gull et al., 2016).
Anticancer Potential : A study by Ekrek et al. (2022) synthesized derivatives of this compound and evaluated their anticancer properties, demonstrating significant activity against various cancer cell lines (Sedanur Ekrek et al., 2022).
Oil Improvement Applications : Nessim (2017) researched its derivatives for improving base oil, demonstrating its efficacy as an antioxidant and corrosion inhibitor (M. Nessim, 2017).
properties
IUPAC Name |
N-(3,4-difluorophenyl)-2-[6-(2-methylphenyl)pyridazin-3-yl]sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15F2N3OS/c1-12-4-2-3-5-14(12)17-8-9-19(24-23-17)26-11-18(25)22-13-6-7-15(20)16(21)10-13/h2-10H,11H2,1H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKXNKMVJXXIATI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C2=NN=C(C=C2)SCC(=O)NC3=CC(=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15F2N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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